4-(3,5-dimethyl-1H-pyrazol-1-yl)-3-fluoroaniline

• IUPAC Name: 4-(3,5-dimethylpyrazol-1-yl)-3-fluoroaniline
• InChI: InChI=1S/C11H12FN3/c1-7-5-8(2)15(14-7)11-4-3-9(13)6-10(11)12/h3-6H,13H2,1-2H3
• InChI Key: SOMUJVAHUCSAPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=C(C=C(C=C2)N)F)C
• Molecular Formula: C11H12FN3
• Molecular Weight: 205.23 g/mol
• CAS RN: 1006468-57-0

Description

“4-(3,5-dimethyl-1H-pyrazol-1-yl)-3-fluoroaniline” is a chemical compound with the molecular formula C11H13N3. It has a molecular weight of 187.24.

Molecular Structure Analysis

The molecular structure of “4-(3,5-dimethyl-1H-pyrazol-1-yl)-3-fluoroaniline” can be analyzed using various spectroscopic techniques. For instance, UV spectroscopic studies along with HOMO, LUMO analysis have been used to elucidate information regarding charge transfer within the molecule.

Chemical Reactions Analysis

While specific chemical reactions involving “4-(3,5-dimethyl-1H-pyrazol-1-yl)-3-fluoroaniline” are not available, related compounds have been involved in various reactions. For example, solvothermal reactions of a similar compound with late transition metal ions resulted in the isolation of coordination compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-(3,5-dimethyl-1H-pyrazol-1-yl)-3-fluoroaniline” include a density of 1.1±0.1 g/cm3, a boiling point of 338.2±30.0 °C at 760 mmHg, and a flash point of 158.3±24.6 °C.

Scientific Research Applications

• Application in Organic Chemistry

  • Summary of the Application : The compound “4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methyl-2-phenyl-4,5-dihydrooxazole” was prepared in high yield. This compound is a derivative of “4-(3,5-dimethyl-1H-pyrazol-1-yl)-3-fluoroaniline” and has potential applications in organic chemistry.
  • Methods of Application : The compound was prepared through a nucleophilic substitution reaction of the O-tosyl oxazoline derivative, by heating in dimethyl sulfoxide (DMSO) and in the presence of KOH as a base.
  • Results or Outcomes : The structure of the synthesized compound was established on the basis of NMR spectroscopy (1H, 13C), MS data, and elemental analysis.

• Application in Crystallography and Material Science

  • Summary of the Application : The compound “4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-phenyl-6-(piperidin-1-yl)-1,3,5-triazin-2-amine” and “N-(4-bromophenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-(piperidin-1-yl)-1,3,5-triazin-2-amine” were synthesized. These compounds are derivatives of “4-(3,5-dimethyl-1H-pyrazol-1-yl)-3-fluoroaniline” and have potential applications in crystallography and material science.
  • Methods of Application : The molecular structure investigations were conducted in the light of X-ray crystallography combined with Hirshfeld and DFT calculations.
  • Results or Outcomes : The most dominant interactions are the H…H, N…H, and H…C contacts in both compounds. The NMR chemical shifts were calculated and very good correlations between the calculated and experimental data were obtained.

• Application in Bioactive Molecule Synthesis

  • Summary of the Application : The compound “4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methyl-2-phenyl-4,5-dihydrooxazole” is a derivative of “4-(3,5-dimethyl-1H-pyrazol-1-yl)-3-fluoroaniline” and has potential applications in the synthesis of bioactive molecules.
  • Methods of Application : The compound was prepared through a nucleophilic substitution reaction of the O-tosyl oxazoline derivative, by heating in dimethyl sulfoxide (DMSO) and in the presence of KOH as a base.
  • Results or Outcomes : The structure of the synthesized compound was established on the basis of NMR spectroscopy (1H, 13C), MS data, and elemental analysis.

• Application in Ligand Synthesis

  • Summary of the Application : The compound “4-{[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]amino}benzoic acid” is a derivative of “4-(3,5-dimethyl-1H-pyrazol-1-yl)-3-fluoroaniline” and has potential applications in the synthesis of ligands.
  • Methods of Application : The compound was synthesized by stirring a mixture of (3,5-dimethyl-1H-pyrazol-1-yl)methanol and 4-aminobenzoic acid in acetonitrile at room temperature for 6 days.
  • Results or Outcomes : The synthesized compound was characterized by spectroscopic techniques, such as 1D and 2D NMR spectroscopy, mass spectrometry (MS), and elemental analysis.

• Application in Drug Design

  • Summary of the Application : Pyrazole-bearing compounds, such as “2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazolo[4,5-b]pyridine”, are known for their diverse pharmacological effects including potent antileishmanial and antimalarial activities.
  • Methods of Application : The compound was easily prepared in a good yield (71%) from the hetero-cyclization of 1-(thiazolo[4,5-b]pyridin-2-yl)hydrazine and acetylacetone in methanol using glacial acetic acid as catalyst.
  • Results or Outcomes : The structure was characterized by a single-crystal X-ray structure determination as well as 1H and 13C {1H} NMR spectroscopy.

• Application in Biological Activities

  • Summary of the Application : A novel pyrazoline derivative “4-(3-(4-bromophenyl)-5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl) enzenesulfonamide B4” has confirmed nontoxic AchE inhibitory effect.
  • Methods of Application : The details of the synthesis method were not provided in the source.
  • Results or Outcomes : It has no effect on MDA concentrations and on critical swimming of the model fish.

Future Directions

The future directions for “4-(3,5-dimethyl-1H-pyrazol-1-yl)-3-fluoroaniline” could involve further exploration of its synthesis, chemical reactions, and potential applications. This could include investigating its biological activities and potential use in various fields.